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Compound of Interest

Compound Name:
(4,4-

Dimethoxycyclohexyl)methanol

Cat. No.: B1444445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Following a comprehensive search of publicly available scientific literature and

chemical databases, it has been determined that there is a significant lack of in-depth technical

data for (4,4-Dimethoxycyclohexyl)methanol (CAS 758716-89-1). While basic chemical

properties are known, detailed experimental protocols, extensive quantitative data, and specific

applications in signaling pathways or drug development are not documented in the accessible

literature. This guide, therefore, summarizes the available information and provides a

theoretical framework based on the compound's structural features.

Core Compound Properties
(4,4-Dimethoxycyclohexyl)methanol is a bifunctional organic molecule characterized by a

cyclohexane core. This structure contains a primary alcohol and a ketal functional group.
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Property Value Source

CAS Number 758716-89-1 [1][2]

Molecular Formula C₉H₁₈O₃ [1]

Molecular Weight 174.24 g/mol [1]

IUPAC Name
(4,4-

dimethoxycyclohexyl)methanol
[1]

SMILES COC1(OC)CCC(CO)CC1 [1]

Predicted XlogP 0.7 [3]

Structural and Functional Group Analysis
The unique arrangement of functional groups in (4,4-Dimethoxycyclohexyl)methanol dictates

its chemical behavior and potential applications.

Cyclohexane Ring: Provides a non-aromatic, saturated backbone, which can influence the

spatial orientation of the functional groups through different chair and boat conformations.[1]

Primary Alcohol (-CH₂OH): This versatile functional group can undergo a variety of chemical

transformations, including:

Oxidation to form an aldehyde or a carboxylic acid.

Esterification with carboxylic acids or their derivatives.

Etherification to form ethers. The primary nature of the alcohol suggests high reactivity and

minimal steric hindrance.[1]

Ketal (specifically, a dimethyl ketal): The two methoxy groups attached to the same carbon

atom form a ketal.[1] This functional group is stable under basic and neutral conditions but is

susceptible to hydrolysis under acidic conditions, which would regenerate the parent ketone.

[1] This property makes the ketal an excellent protecting group for a ketone in a multi-step

synthesis.
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The presence of both a reactive alcohol and a stable, yet cleavable, ketal offers a strategic

advantage in complex molecule synthesis.[1]

Potential Applications in Research and
Development
While no specific applications for (4,4-Dimethoxycyclohexyl)methanol are documented, its

structure suggests potential utility in several areas:

Complex Molecule Synthesis: It can serve as a building block in the total synthesis of natural

products or other complex molecules. The cyclohexane moiety can form a core structural

component, with the alcohol providing a point for further elaboration and the protected

ketone allowing for late-stage functionalization.[1]

Medicinal Chemistry: Cyclohexane rings are common scaffolds in pharmaceutical agents.

This compound could be utilized in the synthesis of novel drug candidates. The latent ketone

functionality could be exploited to generate analogs of existing drugs or to explore new

chemical space for biological activity.[1]

Materials Science: The rigid cyclohexane core could be incorporated into polymers or other

materials to modulate their physical properties. The alcohol group provides a handle for

polymerization or for grafting the molecule onto surfaces.[1]

Theoretical Synthesis Pathway
A plausible synthetic route to (4,4-Dimethoxycyclohexyl)methanol would likely start from a

precursor containing a cyclohexanone ring. A generalized workflow is proposed below based

on standard organic chemistry principles.
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Synthesis Workflow

4-(Hydroxymethyl)cyclohexanone

Ketal Protection (4,4-Dimethoxycyclohexyl)methanol

Methanol, Acid Catalyst

Click to download full resolution via product page

Caption: Proposed synthesis of (4,4-Dimethoxycyclohexyl)methanol.

Experimental Protocol (Theoretical):

A detailed, validated experimental protocol for the synthesis of (4,4-
Dimethoxycyclohexyl)methanol is not available in the searched literature. However, a

general procedure for the ketalization of a ketone is as follows. This should be considered a

theoretical outline and would require optimization.

Reaction Setup: To a solution of the starting material, 4-(hydroxymethyl)cyclohexanone, in an

excess of methanol, a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or

sulfuric acid) is added.

Reaction Conditions: The reaction mixture is typically heated to reflux to facilitate the

formation of the ketal and the removal of water, which is a byproduct. The progress of the

reaction would be monitored by a suitable analytical technique, such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup and Purification: Upon completion, the reaction is quenched by the addition of a

base to neutralize the acid catalyst. The solvent is then removed under reduced pressure.

The crude product would then be purified, likely through column chromatography on silica

gel, to yield the pure (4,4-Dimethoxycyclohexyl)methanol.

Spectroscopic Data (Predicted)
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No experimental spectroscopic data (NMR, IR, MS) for (4,4-Dimethoxycyclohexyl)methanol
has been found in the public domain. However, predicted mass spectrometry data is available.

Adduct m/z (Predicted)

[M+H]⁺ 175.13288

[M+Na]⁺ 197.11482

[M-H]⁻ 173.11832

[M+NH₄]⁺ 192.15942

[M+K]⁺ 213.08876

[M+H-H₂O]⁺ 157.12286

Source:[3]

Conclusion
(4,4-Dimethoxycyclohexyl)methanol is a chemical compound with interesting structural

features that suggest its potential as a useful building block in organic synthesis, medicinal

chemistry, and materials science. However, the lack of detailed experimental data in the current

scientific literature limits its immediate application. Further research is required to develop and

publish detailed synthetic protocols, characterize the compound thoroughly using modern

analytical techniques, and explore its utility in various fields of chemical research and

development. This document serves as a summary of the currently available information and a

theoretical guide for researchers interested in this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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